2-Benzylnaphth[2,3-d]imidazole

• Molecular Formula: C18H14N2
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 2-benzyl-1H-benzo[f]benzimidazole
• InChI: InChI=1S/C18H14N2/c1-2-6-13(7-3-1)10-18-19-16-11-14-8-4-5-9-15(14)12-17(16)20-18/h1-9,11-12H,10H2,(H,19,20)
• InChI Key: LUWXAOJBEKBFMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC3=CC4=CC=CC=C4C=C3N2

Description

2-Benzylnaphth[2,3-d]imidazole is a useful research compound. Its molecular formula is C18H14N2 and its molecular weight is 258.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1M solution of benzyl cyanide in anhydrous methanol is treated with hydrogen chloride gas at 0° C. for about thirty minutes. The mixture is stirred for two hours at 0° C. and then a 1M solution of 2,3-diaminonaphthalene is added and the resulting solution is stirred at 0° C. The progress of the reaction is monitored by thin layer chromatography. The reaction mixture is then poured into water. The unreacted nitrile is extracted with ethyl acetate. The aqueous layer is neutralized with 1N sodium hydroxide. The organic fraction is extracted with ethyl acetate and condensed. The desired title product is recrystallized from methanol/water.